Cas no 126575-30-2 (sodium 4-({[(3S,5aS,6R,8aS,9R,10S,12R)-3,6,9-trimethyldecahydro-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-yl]oxy}methyl)benzoate)

• Product Name: sodium 4-({[(3S,5aS,6R,8aS,9R,10S,12R)-3,6,9-trimethyldecahydro-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-yl]oxy}methyl)benzoate
• CAS No: 126575-30-2
• MF: C₂₃H₂₉NaO₇
• MW: 440.461938619614
• CID: 1220460
• PubChem ID: 23664993
• Update Time: 2025-04-20

sodium 4-({[(3S,5aS,6R,8aS,9R,10S,12R)-3,6,9-trimethyldecahydro-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-yl]oxy}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• sodium 4-({[(3S,5aS,6R,8aS,9R,10S,12R)-3,6,9-trimethyldecahydro-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-yl]oxy}methyl)benzoate
• 126575-30-2
• Sodium artelinate
• Sodium 4-{[(3,6,9-trimethyldecahydro-12H-3,12-epoxypyrano[4,3-j][1,2]benzodioxepin-10-yl)oxy]methyl}benzoate
• Sodium beta-artelinate
• DTXSID20925600
• Artelinic acid sodium salt

• Inchi： 1S/C23H30O7.Na/c1-13-4-9-18-14(2)20(26-12-15-5-7-16(8-6-15)19(24)25)27-21-23(18)17(13)10-11-22(3,28-21)29-30-23;/h5-8,13-14,17-18,20-21H,4,9-12H2,1-3H3,(H,24,25);/q;+1/p-1/t13-,14-,17?,18+,20+,21-,22+,23?;/m1./s1
• InChI Key： DLDAUVZOFWOFKP-PVBKSFKNSA-M
• SMILES： [Na+].O1C23[C@@H]4O[C@@H]([C@H](C)[C@@H]2CC[C@@H](C)C3CC[C@](C)(O1)O4)OCC1C=CC(C(=O)[O-])=CC=1

Computed Properties

• Exact Mass: 440.18109754g/mol
• Monoisotopic Mass: 440.18109754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų